Cas no 2229491-53-4 (tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate
• CAS No: 2229491-53-4
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5759074
• PubChem ID: 165666224
• Update Time: 2025-05-23

tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}phenyl)carbamate
• EN300-1884813
• 2229491-53-4
• tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate

• Inchi： 1S/C17H26N2O2/c1-12-10-13(11-17(18-5)8-9-17)6-7-14(12)19-15(20)21-16(2,3)4/h6-7,10,18H,8-9,11H2,1-5H3,(H,19,20)
• InChI Key： OODGEQWRYOLIKH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)CC1(CC1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate

Introduction to tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate (CAS No. 2229491-53-4)

tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate (CAS No. 2229491-53-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and features a unique structural arrangement that includes a tert-butyl group, a methyl-substituted phenyl ring, and a cyclopropylmethyl moiety with a methylamino functional group. The intricate structure of this compound makes it an interesting subject for both academic research and pharmaceutical development.

The tert-butyl group in the compound provides steric protection, which can enhance the stability and bioavailability of the molecule. This is particularly important in drug design, where maintaining the integrity of the active compound is crucial for its efficacy. The methyl-substituted phenyl ring contributes to the lipophilicity of the molecule, which can influence its ability to cross biological membranes and reach its target site. The cyclopropylmethyl moiety with a methylamino functional group adds further complexity and reactivity, potentially enhancing the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, which are often dysregulated in these conditions. For instance, it has been found to interact with serotonin receptors, which play a crucial role in mood regulation and cognitive function.

In addition to its potential in neurological disorders, tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic conditions like arthritis. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate have also been extensively studied. Its unique structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have shown that it exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are essential for developing effective therapeutic agents that can be administered over extended periods without significant side effects.

Furthermore, the safety profile of tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate has been evaluated in various preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its potential for further clinical development and eventual use in patient populations.

In conclusion, tert-butyl N-(2-methyl-4-{1-(methylamino)cyclopropylmethyl}phenyl)carbamate (CAS No. 2229491-53-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its use in clinical settings.